Cas no 106835-91-0 (1-(3,5-Di-O-benzoyl-2-deoxy-2-fluoro-α-D-arabinofuranosyl)-5-ethyl-2,4(1H,3H)-pyrimidinedione)

1-(3,5-Di-O-benzoyl-2-deoxy-2-fluoro-α-D-arabinofuranosyl)-5-ethyl-2,4(1H,3H)-pyrimidinedione structure
106835-91-0 structure
Product Name:1-(3,5-Di-O-benzoyl-2-deoxy-2-fluoro-α-D-arabinofuranosyl)-5-ethyl-2,4(1H,3H)-pyrimidinedione
CAS No:106835-91-0
MF:C25H23FN2O7
MW:482.457730531693
CID:5667209
Update Time:2024-02-03

1-(3,5-Di-O-benzoyl-2-deoxy-2-fluoro-α-D-arabinofuranosyl)-5-ethyl-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-Di-O-benzoyl-2-deoxy-2-fluoro-α-D-arabinofuranosyl)-5-ethyl-2,4(1H,3H)-pyrimidinedione
    • Inchi: 1S/C25H23FN2O7/c1-2-15-13-28(25(32)27-21(15)29)22-19(26)20(35-24(31)17-11-7-4-8-12-17)18(34-22)14-33-23(30)16-9-5-3-6-10-16/h3-13,18-20,22H,2,14H2,1H3,(H,27,29,32)/t18-,19+,20-,22+/m1/s1
    • InChI Key: IQQMAHSRYSKKBB-DYQZNNLLSA-N
    • SMILES: C1(=O)N([C@H]2O[C@H](COC(=O)C3=CC=CC=C3)[C@@H](OC(=O)C3=CC=CC=C3)[C@@H]2F)C=C(CC)C(=O)N1

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 9.54±0.10(Predicted)

1-(3,5-Di-O-benzoyl-2-deoxy-2-fluoro-α-D-arabinofuranosyl)-5-ethyl-2,4(1H,3H)-pyrimidinedione Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hexamethyldisilazane ,  Ammonium sulfate Solvents: Acetonitrile
1.2 Solvents: Chloroform
Reference
1-(2-Deoxy-2-fluoro-β-D-arabinofuranosyl)-5-ethyluracil. A highly selective antiherpes simplex agent
Mansuri, Muzammil M.; Ghazzouli, Ismail; Chen, Ming S.; Howell, Henry G.; Brodfuehrer, Paul R.; et al, Journal of Medicinal Chemistry, 1987, 30(5), 867-71

Production Method 2

Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Synthesis of nucleosides
Vorbrueggen, Helmut; Ruh-Pohlenz, Carmen, Organic Reactions (Hoboken, 2000, 55,

1-(3,5-Di-O-benzoyl-2-deoxy-2-fluoro-α-D-arabinofuranosyl)-5-ethyl-2,4(1H,3H)-pyrimidinedione Raw materials

1-(3,5-Di-O-benzoyl-2-deoxy-2-fluoro-α-D-arabinofuranosyl)-5-ethyl-2,4(1H,3H)-pyrimidinedione Preparation Products

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